N-(5-fluoro-2-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2-(4-pyridin-2-ylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H21FN4O/c1-14-5-6-15(19)12-16(14)21-18(24)13-22-8-10-23(11-9-22)17-4-2-3-7-20-17/h2-7,12H,8-11,13H2,1H3,(H,21,24)
• InChI Key: JNCJVINHYDUXLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)CN2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C18H21FN4O
• Molecular Weight: 328.4 g/mol
• Solubility: >49.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(5-fluoro-2-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide, commonly known as FMPA, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. FMPA has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research. In

Scientific Research Applications

Radiolabeled Antagonist for 5-HT1A Receptors

N-(5-fluoro-2-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide, known as [(18)F]p-MPPF, is a radiolabeled antagonist used for studying 5-HT1A receptors, primarily in the context of serotonin neurotransmission. It has been utilized in positron emission tomography (PET) to analyze serotonergic neurotransmission. This compound has seen applications in various animal models (rats, cats, and monkeys) as well as human studies, providing insights into the functioning of 5-HT1A receptors and their role in neurological processes (Plenevaux et al., 2000).

Alzheimer's Disease Research

This compound has also been employed in Alzheimer's disease research. It was used as a molecular imaging probe in PET studies to quantify 5-HT1A receptor densities in the brains of Alzheimer's disease patients, individuals with mild cognitive impairment, and control subjects. The findings from these studies have been instrumental in understanding the changes in 5-HT1A receptors in Alzheimer's disease, correlating these changes with clinical symptoms and neuropathological loads (Kepe et al., 2006).

Synthesis and Antibacterial Evaluation

N-(5-fluoro-2-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide derivatives have been synthesized and evaluated for their antibacterial properties. A study focused on creating a series of these compounds and testing their in vitro activity against various resistant Gram-positive and Gram-negative bacteria. The research aimed to develop potent antibacterial agents, providing valuable insights into new treatments for bacterial infections (Varshney et al., 2009).

Anticonvulsant Activity Evaluation

Another application of this compound is in the field of epilepsy research. A series of acetamides derived from N-(5-fluoro-2-methylphenyl)-2-[4-(2-pyridinyl)piperazino]acetamide has been synthesized and evaluated for anticonvulsant activity. These studies are crucial in understanding the potential therapeutic applications of these compounds in treating epilepsy and related neurological disorders (Obniska et al., 2015).